Cas no 1249974-94-4 (2,2-difluoro-3-hydroxy-3,4-dimethylpentanoic acid)

• Product Name: 2,2-difluoro-3-hydroxy-3,4-dimethylpentanoic acid
• CAS No: 1249974-94-4
• MF: C₇H₁₂F₂O₃
• MW: 182.165189743042
• CID: 6061830
• PubChem ID: 62487246
• Update Time: 2024-01-16

2,2-difluoro-3-hydroxy-3,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-hydroxy-3,4-dimethylpentanoic acid
• Pentanoic acid, 2,2-difluoro-3-hydroxy-3,4-dimethyl-
• AKOS011776164
• EN300-1599443
• SCHEMBL24361174
• 1249974-94-4
• CS-0273409

• Inchi： 1S/C7H12F2O3/c1-4(2)6(3,12)7(8,9)5(10)11/h4,12H,1-3H3,(H,10,11)
• InChI Key： WUKIRNRZOMUFKV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(F)(F)C(O)(C)C(C)C

Computed Properties

• Exact Mass: 182.07545056g/mol
• Monoisotopic Mass: 182.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.234±0.06 g/cm3(Predicted)
• Boiling Point: 271.8±40.0 °C(Predicted)
• pka: 1.37±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids